Cas no 1023813-26-4 (6-pyrrolidin-1-ylpyrimidine-4-thiol)

• Product Name: 6-pyrrolidin-1-ylpyrimidine-4-thiol
• CAS No: 1023813-26-4
• MF: C₈H₁₁N₃S
• MW: 181.258039712906
• MDL: MFCD14703309
• CID: 5018763
• PubChem ID: 33697875
• Update Time: 2025-06-15

6-pyrrolidin-1-ylpyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 6-(pyrrolidin-1-yl)pyrimidine-4(3H)-thione
• 6-(pyrrolidin-1-yl)pyrimidine-4-thiol
• 6-pyrrolidin-1-yl-1H-pyrimidine-4-thione
• 6-pyrrolidin-1-ylpyrimidine-4-thiol
• BBL004412
• STL124085
• 6-Pyrrolidin-1-yl-3H-pyrimidine-4-thione
• 6-(1-pyrrolidinyl)-4(3H)-pyrimidinethione
• BB 0242246
• H0578
• 6-(pyrrolidin-1-yl)-3,4-dihydropyrimidine-4-thione

• MDL： MFCD14703309
• Inchi： 1S/C8H11N3S/c12-8-5-7(9-6-10-8)11-3-1-2-4-11/h5-6H,1-4H2,(H,9,10,12)
• InChI Key： CNXONNHEKCTPAX-UHFFFAOYSA-N
• SMILES： S=C1C=C(NC=N1)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 0.7
• Topological Polar Surface Area: 59.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-pyrrolidin-1-ylpyrimidine-4-thiol

Introduction to 6-pyrrolidin-1-ylpyrimidine-4-thiol (CAS No. 1023813-26-4)

6-pyrrolidin-1-ylpyrimidine-4-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 1023813-26-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine-pyrimidine class of molecules, which are well-documented for their broad spectrum of biological activities and potential therapeutic applications. The structural motif of 6-pyrrolidin-1-ylpyrimidine-4-thiol incorporates both pyrrolidine and pyrimidine rings, which are frequently employed in the design of small-molecule inhibitors targeting various biological pathways.

The thiol functional group at the 4-position of the pyrimidine ring is particularly noteworthy, as thiol-containing compounds often exhibit strong interactions with biological targets due to their nucleophilic nature. This feature makes 6-pyrrolidin-1-ylpyrimidine-4-thiol a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents. The compound’s ability to engage with biological systems through hydrogen bonding and disulfide bond formation underscores its potential utility in modulating cellular processes.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 6-pyrrolidin-1-ylpyrimidine-4-thiol and its biological targets. Studies have indicated that this compound may interact with enzymes and receptors involved in critical signaling pathways, such as those related to inflammation, cancer, and metabolic disorders. The pyrrolidine ring, in particular, has been shown to enhance binding affinity by providing a suitable scaffold for optimal spatial orientation relative to the target site.

In the realm of oncology, 6-pyrrolidin-1-ylpyrimidine-4-thiol has been investigated for its potential as an anti-proliferative agent. Preclinical studies have suggested that it may inhibit the activity of kinases and other enzymes implicated in tumor growth and survival. The thiol moiety is thought to play a crucial role in disrupting aberrant signaling cascades that drive malignant cell proliferation. Furthermore, the compound’s ability to cross the blood-brain barrier has opened avenues for exploring its efficacy in treating central nervous system disorders.

Another area of interest is the antimicrobial potential of 6-pyrrolidin-1-ylpyrimidine-4-thiol. Emerging evidence suggests that thiol-containing compounds can disrupt bacterial cell membranes and interfere with essential metabolic processes. This makes them attractive candidates for developing novel antibiotics to combat multidrug-resistant pathogens. The structural diversity inherent in 6-pyrrolidin-1-ylpyrimidine-4-thiol allows for modifications that could enhance its antimicrobial spectrum while minimizing toxicity to host cells.

The synthesis of 6-pyrrolidin-1-ylpyrimidine-4-thiol involves multi-step organic transformations, including condensation reactions, cyclization, and functional group modifications. Advanced synthetic methodologies have enabled researchers to optimize yield and purity, ensuring that subsequent biological evaluations are conducted on high-quality material. The development of efficient synthetic routes is crucial for scaling up production and facilitating further preclinical and clinical investigations.

From a medicinal chemistry perspective, 6-pyrrolidin-1-ylpyrimidine-4-thiol exemplifies the importance of structural diversity in drug design. By incorporating both pyrrolidine and pyrimidine moieties, this compound achieves a balance between pharmacological activity and pharmacokinetic properties. The presence of the thiol group further enhances its potential by enabling diverse interactions with biological targets. Such features are often sought after in lead optimization programs aimed at developing next-generation therapeutics.

Future research directions may include exploring derivative compounds derived from 6-pyrrolidin-1-ylpyrimidine-4-thiol, with modifications designed to improve solubility, bioavailability, and target specificity. Additionally, combination therapies involving this compound alongside other bioactive molecules could provide synergistic effects in treating complex diseases such as cancer and inflammatory disorders. The integration of high-throughput screening technologies will accelerate the identification of novel derivatives with enhanced therapeutic profiles.

In conclusion, 6-pyrrolidin-1-ylpyrimidine-4-thiol (CAS No. 1023813-26-4) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its investigation across multiple therapeutic areas highlights its versatility as a scaffold for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly pivotal role in shaping the future of medicine.